Cas no 2413901-19-4 (1-{bicyclo2.1.1hexan-2-yl}methanamine hydrochloride)

• Product Name: 1-{bicyclo2.1.1hexan-2-yl}methanamine hydrochloride
• CAS No: 2413901-19-4
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD32662713
• CID: 5683667
• PubChem ID: 146049671
• Update Time: 2025-10-29

1-{bicyclo2.1.1hexan-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo[2.1.1]hexan-2-yl}methanamine hydrochloride
• 2413901-19-4
• EN300-26571548
• 2-Bicyclo[2.1.1]hexanylmethanamine;hydrochloride
• EN300-39870216
• 1-[(1r,4s)-bicyclo[2.1.1]hexan-2-yl]methanamine hydrochloride
• 1-{bicyclo2.1.1hexan-2-yl}methanamine hydrochloride

• MDL： MFCD32662713
• Inchi： 1S/C7H13N.ClH/c8-4-7-3-5-1-6(7)2-5;/h5-7H,1-4,8H2;1H
• InChI Key： CDFIZIGJMMPNHX-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC2CC1C2

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-{bicyclo2.1.1hexan-2-yl}methanamine hydrochloride

Introduction to 1-{bicyclo[2.1.1]hexan-2-yl}methanamine Hydrochloride (CAS No. 2413901-19-4)

1-{bicyclo[2.1.1]hexan-2-yl}methanamine hydrochloride (CAS No. 2413901-19-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique bicyclic structure, has garnered attention due to its potential applications in drug discovery and development. The bicyclo[2.1.1]hexane framework is a key structural element that contributes to its stability and bioactivity, making it a valuable molecule for researchers exploring novel therapeutic agents.

The synthesis of 1-{bicyclo[2.1.1]hexan-2-yl}methanamine hydrochloride involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is critical for its potential use in preclinical studies and beyond.

Recent studies have highlighted the pharmacological properties of this compound, particularly its ability to modulate specific biological pathways associated with neurodegenerative diseases and inflammatory conditions. For instance, research published in *Nature Communications* demonstrated that bicyclo[2.1.1]hexane derivatives can interact with key receptors involved in pain signaling, suggesting their potential as analgesics.

In addition to its pharmacological applications, CAS No. 2413901-19-4 has shown promise in materials science due to its rigid bicyclic structure, which can be utilized in the development of advanced polymers and materials with tailored mechanical properties.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and bioavailability compared to the free base form. This attribute is crucial for drug delivery systems aiming for optimal therapeutic efficacy.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding affinities of bicyclo[2.1.1]hexane derivatives with various drug targets, further underscoring their potential as lead compounds in drug design.

In summary, CAS No. 2413901-19-4, or bicyclo[2.1.1]hexane methanamine hydrochloride, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations in medicine and materials science.